N-[[4-(4-ethoxyphenyl)-5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide

• IUPAC Name: N-[[4-(4-ethoxyphenyl)-5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H23N7O3S4/c1-3-32-15-9-7-14(8-10-15)29-17(12-23-19(31)16-6-5-11-34-16)25-27-21(29)35-13-18(30)24-20-26-28-22(36-20)33-4-2/h5-11H,3-4,12-13H2,1-2H3,(H,23,31)(H,24,26,30)
• InChI Key: YRCFKOLIIVHZIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NN=C(S3)SCC)CNC(=O)C4=CC=CS4
• Molecular Formula: C22H23N7O3S4
• Molecular Weight: 561.7 g/mol

Description

N-[[4-(4-ethoxyphenyl)-5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C22H23N7O3S4 and its molecular weight is 561.71. The purity is usually 95%.
BenchChem offers high-quality N-[[4-(4-ethoxyphenyl)-5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-(4-ethoxyphenyl)-5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Compounds containing elements such as 1,3,4-thiadiazole, triazole, and thiophene moieties, similar to the compound , have been explored for their synthesis methods and biological activities. For instance, the microwave-assisted synthesis of molecules incorporating penicillanic acid or cephalosporanic acid moieties has been studied, revealing antimicrobial, antilipase, and antiurease activities for some synthesized compounds (Başoğlu et al., 2013). Such findings underscore the potential of structurally complex molecules in medicinal chemistry, particularly in developing new antimicrobial agents.

Chemical Synthesis and Spectral Characteristics

The chemical synthesis and spectral characteristics of compounds incorporating triazolothiadiazole units have been explored, showcasing the diversity of synthetic routes and the structural elucidation of these molecules (Zadorozhnii et al., 2019). This area of research is crucial for understanding the chemical behavior and potential applications of compounds similar to N-[[4-(4-ethoxyphenyl)-5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]thiophene-2-carboxamide in various fields, including drug design and development.

Antimicrobial and Antifungal Activities

Research on the antimicrobial and antifungal activities of thiadiazole derivatives has been significant, with studies showing that such compounds exhibit sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. This highlights the potential of thiadiazole and related compounds in addressing infectious diseases and developing new antimicrobial agents (Sych et al., 2019).